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Compound of Interest

Compound Name: Cobalt(2+);diiodide;dihydrate

Cat. No.: B082627

For Immediate Implementation: This document provides crucial safety and logistical information
for laboratory personnel working with Cobalt(Il) lodide Dihydrate. Adherence to these protocols
is mandatory to ensure personal safety and proper disposal of hazardous materials.

Cobalt(ll) lodide Dihydrate (Colz:2H20) is a chemical compound that requires careful handling
due to its potential health hazards. It is harmful if swallowed, inhaled, or in contact with skin,
causing irritation to the skin, eyes, and respiratory tract.[1] Furthermore, it may provoke an
allergic skin reaction and is suspected of causing genetic defects.[2][3][4] The compound is
also notably hygroscopic, readily absorbing moisture from the air, and is sensitive to light.[1][2]

Essential Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is the first line of defense against exposure.
The following PPE is mandatory when handling Cobalt(ll) lodide Dihydrate:
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PPE Category Specification Rationale

Chemical safety goggles or ) .
Protects against dust particles

Eye Protection safety glasses with side ]
) and potential splashes.
shields.
Prevents skin contact and
Nitrile rubber gloves. Double absorption. Gloves should be

Hand Protection o ) ) )
gloving is recommended. changed immediately if

contaminated.

Prevents inhalation of harmful

dust particles.[1] Required
) ) A NIOSH-approved N95 or P1 ] )
Respiratory Protection ] when handling the solid
type dust mask respirator. ] -~ )
outside of a certified chemical

fume hood.
) A fully buttoned laboratory Protects skin and personal
Body Protection . o
coat. clothing from contamination.

Operational Plan: Step-by-Step Handling Protocol

Due to its hygroscopic and light-sensitive nature, all handling of solid Cobalt(ll) lodide
Dihydrate should be performed swiftly and in a controlled environment to minimize exposure to
air and light.[4]

Preparation and Weighing:

o Work Area Preparation: All work with solid Cobalt(ll) lodide Dihydrate must be conducted
within a certified chemical fume hood to minimize inhalation risk.

o Gather Materials: Before opening the primary container, ensure all necessary equipment
(spatulas, weigh boats, secondary containers) are clean, dry, and readily accessible within
the fume hood.

o Container Handling: Keep the container of Cobalt(ll) lodide Dihydrate tightly sealed until the
moment of use.
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» Dispensing: Open the container and quickly weigh the desired amount of the solid. Minimize
the time the container is open to the atmosphere.

» Resealing: Immediately and securely reseal the primary container after dispensing.

o Storage: Return the primary container to a cool, dry, and dark storage location. It should be
stored under an inert gas if possible.[1]

Solution Preparation:

o Solvent Addition: If preparing a solution, add the weighed solid to the solvent in a suitable
flask inside the fume hood.

» Dissolution: Stir the mixture until the solid is fully dissolved.

o Container Labeling: Clearly label the container with the chemical name, concentration, date,
and appropriate hazard warnings.

Disposal Plan: Managing Cobalt-Containing Waste

Cobalt compounds are toxic and should not be disposed of down the drain.[5][6] All waste
containing Cobalt(ll) lodide Dihydrate must be treated as hazardous waste.

Waste Collection:

o Designated Waste Container: All solid and liquid waste containing Cobalt(ll) lodide Dihydrate
must be collected in a clearly labeled, dedicated hazardous waste container. The container
should be made of a compatible material, such as polyethylene.[5]

e Solid Waste: This includes contaminated gloves, weigh boats, and paper towels. Place these
items in a sealed bag before disposing of them in the solid hazardous waste container.

e Liquid Waste: Aqueous solutions containing cobalt should be poured into the designated
liquid hazardous waste container.

» Labeling: Ensure the waste container is accurately labeled with "Hazardous Waste," the full
chemical name ("Cobalt(ll) lodide Dihydrate"), and the approximate concentration and
guantity.
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Final Disposal:

o Professional Disposal Service: All cobalt-containing waste must be disposed of through a
licensed professional waste disposal service.[1] Follow your institution's specific procedures
for hazardous waste pickup.

« Incineration: One recommended disposal method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[1] This should only be performed by trained professionals at a certified facility.

Emergency Procedures
In Case of a Spill:

o Small Spill: If a small amount of solid is spilled within the fume hood, carefully sweep it up,
avoiding dust generation, and place it in the designated hazardous waste container.[7]

o Large Spill: For a large spill, evacuate the area and contact your institution's environmental
health and safety office immediately.

In Case of Personal Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes and seek medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Physical and Chemical Properties

The following table summarizes key quantitative data for Cobalt(ll) lodide. Note that properties
can vary between the anhydrous and hydrated forms.
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Property Value

Molecular Formula Colz

Molecular Weight 312.74 g/mol (anhydrous)[1]

Appearance Black, graphite-like solid (a-form); Yellow
powder (B-form)[8]

Melting Point 515-520 °C (decomposes)[8]

Boiling Point 570 °CJ[8]

Density 5.584 g/cm?3 (a-form)[8]

Solubility Soluble in water[8]

Workflow for Safe Handling of Cobalt(ll) lodide
Dihydrate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Cobalt(ll) lodide Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082627#personal-protective-equipment-for-handling-
cobalt-2-diiodide-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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